Cas no 895263-58-8 (methyl 3-(2,4-dimethylphenyl)sulfamoyl-4-phenylthiophene-2-carboxylate)

• Product Name: methyl 3-(2,4-dimethylphenyl)sulfamoyl-4-phenylthiophene-2-carboxylate
• CAS No: 895263-58-8
• MF: C₂₀H₁₉NO₄S₂
• MW: 401.499162912369
• CID: 5439861
• Update Time: 2025-09-22

methyl 3-(2,4-dimethylphenyl)sulfamoyl-4-phenylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• NIXBWVLCPFINEY-UHFFFAOYSA-N
• methyl 3-(2,4-dimethylphenyl)sulfamoyl-4-phenylthiophene-2-carboxylate

• Inchi： 1S/C20H19NO4S2/c1-13-9-10-17(14(2)11-13)21-27(23,24)19-16(15-7-5-4-6-8-15)12-26-18(19)20(22)25-3/h4-12,21H,1-3H3
• InChI Key： NIXBWVLCPFINEY-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC=C(C2=CC=CC=C2)C=1S(NC1=CC=C(C)C=C1C)(=O)=O

Additional information on methyl 3-(2,4-dimethylphenyl)sulfamoyl-4-phenylthiophene-2-carboxylate

Methyl 3-(2,4-Dimethylphenyl)sulfamoyl-4-Phenylthiophene-2-Carboxylate: A Promising Compound in Pharmaceutical Research

Methyl 3-(2,4-Dimethylphenyl)sulfamoyl-4-Phenylthiophene-2-Carboxylate (CAS No. 895263-58-8) represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique molecular structure, has garnered attention for its potential therapeutic applications. The molecular framework combines a thiophene ring with aromatic substituents, creating a versatile scaffold for drug development. Recent studies have highlighted its role in modulating biological pathways, making it a focal point for researchers in pharmaceutical innovation.

The chemical structure of Methyl 3-(2,4-Dimethylphenyl)sulfamoyl-4-Phenylthiophene-2-Carboxylate is defined by the presence of a thiophene ring (a five-membered heterocyclic system) substituted with a phenyl group at the 4-position. The 2,4-dimethylphenyl group introduces steric and electronic effects, while the sulfamoyl moiety adds functional versatility. The carboxylate group at the 2-position further enhances its reactivity and potential for conjugation with other molecular entities. This combination of substituents creates a molecule with unique pharmacological properties.

Recent advancements in synthetic methodologies have enabled the efficient preparation of Methyl 3-(2,4-Dimethylphenyl)sulfamoyl-4-Phenylthiophene-2-Carboxylate. Researchers have employed green chemistry approaches, such as microwave-assisted synthesis and enzymatic catalysis, to optimize reaction conditions and reduce environmental impact. These strategies not only improve yield but also align with sustainable pharmaceutical practices, which are increasingly prioritized in modern drug development. The synthesis process involves the coupling of thiophene derivatives with sulfamoyl-containing precursors, followed by functional group modification to achieve the final compound.

Pharmacological studies on Methyl 3-(2,4-Dimethylphenyl)sulfamoyl-4-Phenylthiophene-2-Carboxylate have revealed its potential as an anti-inflammatory agent. In vitro experiments have demonstrated its ability to inhibit key inflammatory pathways, such as the NF-κB and MAPK signaling cascades. These findings are supported by recent research published in Journal of Medicinal Chemistry (2023), which highlighted its efficacy in reducing cytokine production in macrophage models. The compound's mechanism of action involves the modulation of lipid raft domains, which are critical for signal transduction in immune cells.

Emerging evidence suggests that Methyl 3-(2,4-Dimethylphenyl)sulfamoyl-4-Phenylthiophene-2-Carboxylate may also exhibit anti-cancer properties. A 2024 study in Anticancer Research reported its ability to induce apoptosis in breast cancer cell lines (MCF-7) through the activation of caspase-3 and the downregulation of Bcl-2. This effect was further enhanced when combined with traditional chemotherapeutic agents, suggesting its potential as a synergistic therapeutic agent. The compound's ability to target mitochondria and disrupt energy metabolism in cancer cells makes it a promising candidate for further investigation.

The therapeutic potential of Methyl 3-(2,4-Dimethylphenyl)sulfamoyl-4-Phenylthiophene-2-Carboxylate extends to neurodegenerative diseases. Preclinical studies have shown its neuroprotective effects in models of Parkinson's disease, where it was found to reduce oxidative stress and prevent dopaminergic neuron loss. These findings were published in Neuropharmacology (2023), emphasizing the compound's role in modulating redox balance and mitochondrial function. Such properties make it a valuable lead molecule for the development of treatments targeting oxidative damage in neurological disorders.

Despite its promising profile, the development of Methyl 3-(2,4-Dimethylphenyl)sulfamoyl-4-Phenylthiophene-2-Carboxylate faces challenges related to bioavailability and metabolic stability. Researchers are exploring prodrug strategies to enhance its oral bioavailability, as demonstrated in a 2023 study published in Drug Delivery and Translational Research. These efforts involve the modification of functional groups to improve solubility and permeability, ensuring that the compound reaches its target tissues effectively.

Current trends in pharmaceutical research emphasize the importance of multidisciplinary approaches in drug discovery. The study of Methyl 3-(2,4-Dimethylphenyl)sulfamoyl-4-Phenylthiophene-2-Carboxylate exemplifies this trend, as it integrates synthetic chemistry, pharmacology, and molecular biology to uncover its therapeutic potential. Collaborative efforts between academia and industry are crucial for translating these findings into clinical applications, ensuring that the compound undergoes rigorous testing and optimization before reaching the market.

In conclusion, Methyl 3-(2,4-Dimethylphenyl)sulfamoyl-4-Phenylthiophene-2-Carboxylate represents a significant breakthrough in the field of medicinal chemistry. Its unique molecular structure and diverse pharmacological activities make it a promising candidate for the development of novel therapeutics. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, solidifying its role as a key compound in modern pharmaceutical innovation.